Cas no 2138422-32-7 ([1-(oxolan-2-yl)cyclobutyl]methanamine)

• Product Name: [1-(oxolan-2-yl)cyclobutyl]methanamine
• CAS No: 2138422-32-7
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 4641197
• Update Time: 2025-06-08

[1-(oxolan-2-yl)cyclobutyl]methanamine Chemical and Physical Properties

Names and Identifiers

• [1-(oxolan-2-yl)cyclobutyl]methanamine

• Inchi： 1S/C9H17NO/c10-7-9(4-2-5-9)8-3-1-6-11-8/h8H,1-7,10H2
• InChI Key： HMNXUYJDELXFAK-UHFFFAOYSA-N
• SMILES： C1(C2CCCO2)(CN)CCC1

Additional information on [1-(oxolan-2-yl)cyclobutyl]methanamine

[1-(oxolan-2-yl)cyclobutyl]methanamine: An Overview of a Novel Compound (CAS No. 2138422-32-7)

[1-(oxolan-2-yl)cyclobutyl]methanamine (CAS No. 2138422-32-7) is a unique and intriguing compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry and materials science. This compound, characterized by its distinctive cyclobutyl and oxolan structural elements, offers a promising platform for the development of novel pharmaceuticals and advanced materials.

The chemical structure of [1-(oxolan-2-yl)cyclobutyl]methanamine is composed of a cyclobutyl ring attached to a methanamine group, with an oxolan ring (tetrahydrofuran) substituent at the 1-position. This combination of cyclic structures imparts unique physical and chemical properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have explored the potential of [1-(oxolan-2-yl)cyclobutyl]methanamine in the context of drug discovery and development. One notable area of research is its potential as a scaffold for the design of new therapeutic agents. The cyclobutyl and oxolan rings provide a rigid and conformationally constrained structure, which can enhance the binding affinity and selectivity of drug candidates. This is particularly important in the development of drugs targeting specific receptors or enzymes.

In addition to its pharmaceutical applications, [1-(oxolan-2-yl)cyclobutyl]methanamine has shown promise in materials science. The unique combination of cyclic structures can be utilized to create advanced polymers and materials with enhanced mechanical properties, thermal stability, and chemical resistance. These properties make it a valuable candidate for applications in areas such as coatings, adhesives, and composite materials.

The synthesis of [1-(oxolan-2-yl)cyclobutyl]methanamine has been extensively studied, with several efficient routes reported in the literature. One common approach involves the reaction of a cyclobutyl derivative with an oxolan-containing reagent, followed by functionalization to introduce the methanamine group. These synthetic methods have been optimized to achieve high yields and purity, making the compound readily available for further research and development.

From a biological perspective, preliminary studies have indicated that [1-(oxolan-2-yl)cyclobutyl]methanamine exhibits low toxicity and good biocompatibility. This makes it suitable for use in biomedical applications, such as drug delivery systems and tissue engineering. The compound's ability to form stable complexes with various biomolecules also opens up possibilities for its use in diagnostic imaging and other biomedical technologies.

In conclusion, [1-(oxolan-2-yl)cyclobutyl]methanamine (CAS No. 2138422-32-7) represents a versatile and promising compound with a wide range of potential applications. Its unique structural features make it an attractive candidate for further research in medicinal chemistry, materials science, and biomedical engineering. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a significant role in advancing various scientific fields.